Cas no 2094495-88-0 (5-chloro-N-[(4-chlorophenyl)(phenyl)methyl]pyrazine-2-carboxamide)

• Product Name: 5-chloro-N-[(4-chlorophenyl)(phenyl)methyl]pyrazine-2-carboxamide
• CAS No: 2094495-88-0
• MF: C₁₈H₁₃Cl₂N₃O
• MW: 358.221321821213
• CID: 6077089
• PubChem ID: 121570958
• Update Time: 2025-10-28

5-chloro-N-[(4-chlorophenyl)(phenyl)methyl]pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[(4-chlorophenyl)(phenyl)methyl]pyrazine-2-carboxamide
• AKOS033363388
• EN300-26583186
• 5-chloro-N-[(4-chlorophenyl)-phenylmethyl]pyrazine-2-carboxamide
• Z1461734328
• 2094495-88-0

• Inchi： 1S/C18H13Cl2N3O/c19-14-8-6-13(7-9-14)17(12-4-2-1-3-5-12)23-18(24)15-10-22-16(20)11-21-15/h1-11,17H,(H,23,24)
• InChI Key： FOLBIVITQKUIJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)NC(C1C=NC(=CN=1)Cl)=O

Computed Properties

• Exact Mass: 357.0435674g/mol
• Monoisotopic Mass: 357.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.9Ų

Additional information on 5-chloro-N-[(4-chlorophenyl)(phenyl)methyl]pyrazine-2-carboxamide

5-Chloro-N-[(4-Chlorophenyl)(Phenyl)methyl]Pyrazine-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2094495-88-0, known as 5-chloro-N-[(4-chlorophenyl)(phenyl)methyl]pyrazine-2-carboxamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years.

5-Chloro-N-[(4-chlorophenyl)(phenyl)methyl]pyrazine-2-carboxamide is characterized by its pyrazine ring, a six-membered aromatic structure with two nitrogen atoms. The presence of chlorine substituents at specific positions on the ring contributes to its stability and reactivity. The molecule also features a carboxamide group, which plays a crucial role in its interactions with other molecules and its potential applications in drug design and materials synthesis.

Recent studies have highlighted the importance of pyrazine derivatives in the development of novel materials for electronic devices. The unique electronic properties of the pyrazine ring, combined with the electron-withdrawing effects of the chlorine substituents, make this compound an ideal candidate for use in organic semiconductors and optoelectronic materials. Researchers have demonstrated that 5-chloro-N-[(4-chlorophenyl)(phenyl)methyl]pyrazine-2-carboxamide exhibits excellent charge transport properties, which are essential for applications in field-effect transistors (FETs) and light-emitting diodes (LEDs).

In addition to its electronic properties, this compound has shown potential in the field of medicinal chemistry. The carboxamide group and the chlorinated aromatic substituents provide opportunities for bioisosteric replacements and pharmacophore modeling. Recent research has explored its ability to act as a scaffold for designing inhibitors of key enzymes involved in various disease pathways, such as kinases and proteases.

The synthesis of 5-chloro-N-[(4-chlorophenyl)(phenyl)methyl]pyrazine-2-carboxamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrazine ring through cyclization reactions, followed by selective chlorination and subsequent functionalization to introduce the carboxamide group. Advanced techniques such as microwave-assisted synthesis and transition metal-catalyzed coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity.

From an environmental standpoint, the compound has been evaluated for its biodegradability and ecotoxicological effects. Studies indicate that 5-chloro-N-[(4-chlorophenyl)(phenyl)methyl]pyrazine-2-carboxamide exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental impact and potential for bioaccumulation.

In conclusion, 5-chloro-N-[(4-chlorophenyl)(phenyl)methyl]pyrazine-2-carboxamide (CAS No. 2094495-88-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methods and material science, positions it as a valuable tool for future innovations in electronics, medicine, and beyond.